Cas no 169141-80-4 (3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo-)

• Product Name: 3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo-
• CAS No: 169141-80-4
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 111130
• PubChem ID: 3959424
• Update Time: 2025-04-18

3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo-
• 4-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• 4-Methyl-2-thioxo-1,2-dihydro-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,1,2-dihydro-4-methyl-2-thioxo-(9CI)
• J-010510
• AKOS006329637
• 4-Methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• 2-MERCAPTO-4-METHYLNICOTINONITRILE
• DTXSID90398241
• AC1N09NM
• SCHEMBL1721807
• 169141-80-4
• 4-methyl-3-cyanopyridin-2(1h)-thione

• Inchi： 1S/C7H6N2S/c1-5-2-3-9-7(10)6(5)4-8/h2-3H,1H3,(H,9,10)
• InChI Key： NCTVSNGGQMLUTD-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C)C=CN1

Computed Properties

• Exact Mass: 150.02528
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 35.82